Cas no 2228334-21-0 (3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine)

• Product Name: 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine
• CAS No: 2228334-21-0
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 6422246
• PubChem ID: 165965096
• Update Time: 2025-06-07

3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine
• 2228334-21-0
• EN300-2007099

• Inchi： 1S/C10H13BrClN/c1-6-4-8(3)13-10(12)9(6)7(2)5-11/h4,7H,5H2,1-3H3
• InChI Key： PDAZUOWCUXXFHD-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=NC(C)=CC=1C)Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine

Professional Introduction to 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine (CAS No. 2228334-21-0)

3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228334-21-0, represents a unique structural motif that combines bromo and chloro substituents with a pyridine backbone, making it a versatile intermediate in synthetic chemistry. The presence of both halogen atoms and alkyl groups on the pyridine ring enhances its reactivity, allowing for diverse functionalization and modification. Such properties make it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

The compound's structure, featuring a 1-bromopropan-2-yl side chain and methyl groups at the 4 and 6 positions of the pyridine ring, contributes to its unique electronic and steric characteristics. These features are particularly relevant in medicinal chemistry, where precise control over molecular interactions is crucial for drug design. The bromo and chloro substituents, in particular, provide handles for further chemical transformations, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Pyridines are well-known for their biological activity and are found in numerous therapeutic agents. The specific substitution pattern of 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine makes it an attractive candidate for further investigation. Researchers have been leveraging this compound to develop new drugs targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. For instance, the bromo group can be readily displaced by nucleophiles, allowing for the introduction of new functional groups. Similarly, the chloro group can participate in cross-coupling reactions, such as Suzuki or Heck couplings, which are widely used in drug discovery. These reactions enable the construction of biaryl structures, which are common motifs in many approved drugs.

The methyl groups at the 4 and 6 positions of the pyridine ring also play a critical role in determining the compound's properties. These groups influence both the electronic distribution and steric environment around the ring, which can affect binding affinity to biological targets. By modifying these positions, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

Recent studies have highlighted the potential of 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine in developing kinase inhibitors. Kinases are enzymes that play a key role in many cellular processes and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an ideal candidate for such applications.

In addition to its role in kinase inhibition, this compound has also been explored as a scaffold for developing antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or receptors can help prevent infection or reduce viral load. The versatility of 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine allows for modifications that can enhance interactions with viral targets while minimizing off-target effects.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. Key steps include halogenation reactions to introduce the bromo and chloro substituents, followed by alkylation to attach the 1-bromopropan-2-yl side chain. The final step often involves methylation at the 4 and 6 positions to complete the desired structure. Advances in synthetic methodologies have made these processes more efficient and scalable, facilitating access to this valuable intermediate.

The use of computational chemistry has also played a significant role in understanding and optimizing the properties of 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine. Molecular modeling techniques allow researchers to predict how different substituents will affect molecular interactions with biological targets. This information can guide experimental design and help identify promising candidates for further development.

In conclusion, 3-(1-bromopropan-2-yl)-2-chloro-4,6-dimethylpyridine (CAS No. 2228334-21-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with diverse biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this will remain invaluable tools in the quest for novel therapeutics.